Cas no 56632-84-9 (Diplophyllolide)

Diplophyllolide structure
Diplophyllolide structure
Product Name:Diplophyllolide
CAS No:56632-84-9
MF:C15H20O2
MW:232.318104743958
CID:2028386
PubChem ID:11053496
Update Time:2025-04-21

Diplophyllolide Chemical and Physical Properties

Names and Identifiers

    • Diplophyllolide
    • (3aS)-3a,4,4aβ,7,8,8a,9,9aβ-Octahydro-5,8aα-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
    • 56632-84-9
    • DTXSID901112655
    • CHEMBL4243748
    • (3aS,4aS,8aS,9aS)-3a,4,4a,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
    • Diplophyllolide A
    • [3aR-(3aalpha,4aalpha,8abeta,9aalpha)]-3a,4,4a,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
    • [3aS-(3aalpha,4aalpha,8abeta,9aalpha)]-3a,4,4a,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
    • Isoalloalantolactone
    • Inchi: 1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h5,11-13H,2,4,6-8H2,1,3H3/t11-,12+,13-,15-/m0/s1
    • InChI Key: PQRAHHQIYITFCT-XFMPKHEZSA-N
    • SMILES: O1C(C(=C)[C@H]2[C@@H]1C[C@]1(C)CCC=C(C)[C@H]1C2)=O

Computed Properties

  • Exact Mass: 232.146329876g/mol
  • Monoisotopic Mass: 232.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų
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